Cas no 2649047-29-8 (4-(Heptafluoropropyl)-1,3-oxazolidin-2-one)
4-(Heptafluoropropyl)-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
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- 2649047-29-8
- EN300-1972433
- 4-(heptafluoropropyl)-1,3-oxazolidin-2-one
- 4-(Heptafluoropropyl)-1,3-oxazolidin-2-one
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- Inchi: 1S/C6H4F7NO2/c7-4(8,2-1-16-3(15)14-2)5(9,10)6(11,12)13/h2H,1H2,(H,14,15)
- InChI Key: SKONGZAMETUKFN-UHFFFAOYSA-N
- SMILES: FC(C(C(F)(F)F)(F)F)(C1COC(N1)=O)F
Computed Properties
- Exact Mass: 255.01302550g/mol
- Monoisotopic Mass: 255.01302550g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.3Ų
4-(Heptafluoropropyl)-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1972433-1g |
4-(heptafluoropropyl)-1,3-oxazolidin-2-one |
2649047-29-8 | 1g |
$1029.0 | 2023-09-16 | ||
| Enamine | EN300-1972433-5g |
4-(heptafluoropropyl)-1,3-oxazolidin-2-one |
2649047-29-8 | 5g |
$2981.0 | 2023-09-16 | ||
| Enamine | EN300-1972433-10g |
4-(heptafluoropropyl)-1,3-oxazolidin-2-one |
2649047-29-8 | 10g |
$4421.0 | 2023-09-16 | ||
| Enamine | EN300-1972433-0.05g |
4-(heptafluoropropyl)-1,3-oxazolidin-2-one |
2649047-29-8 | 0.05g |
$864.0 | 2023-09-16 | ||
| Enamine | EN300-1972433-0.1g |
4-(heptafluoropropyl)-1,3-oxazolidin-2-one |
2649047-29-8 | 0.1g |
$904.0 | 2023-09-16 | ||
| Enamine | EN300-1972433-0.25g |
4-(heptafluoropropyl)-1,3-oxazolidin-2-one |
2649047-29-8 | 0.25g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-1972433-0.5g |
4-(heptafluoropropyl)-1,3-oxazolidin-2-one |
2649047-29-8 | 0.5g |
$987.0 | 2023-09-16 | ||
| Enamine | EN300-1972433-1.0g |
4-(heptafluoropropyl)-1,3-oxazolidin-2-one |
2649047-29-8 | 1g |
$1029.0 | 2023-05-26 | ||
| Enamine | EN300-1972433-2.5g |
4-(heptafluoropropyl)-1,3-oxazolidin-2-one |
2649047-29-8 | 2.5g |
$2014.0 | 2023-09-16 | ||
| Enamine | EN300-1972433-5.0g |
4-(heptafluoropropyl)-1,3-oxazolidin-2-one |
2649047-29-8 | 5g |
$2981.0 | 2023-05-26 |
4-(Heptafluoropropyl)-1,3-oxazolidin-2-one Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 4-(Heptafluoropropyl)-1,3-oxazolidin-2-one
Introduction to 4-(Heptafluoropropyl)-1,3-oxazolidin-2-one (CAS No. 2649047-29-8)
4-(Heptafluoropropyl)-1,3-oxazolidin-2-one, also known by its CAS number 2649047-29-8, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of oxazolidinones, which are characterized by their five-membered ring structure containing an oxygen and a nitrogen atom.
The heptafluoropropyl substituent in 4-(Heptafluoropropyl)-1,3-oxazolidin-2-one imparts significant fluorine content, which can influence the compound's physical and chemical properties. Fluorinated compounds are known for their enhanced stability, hydrophobicity, and biological activity, making them valuable in the development of new drugs and materials.
Recent research has focused on the potential of 4-(Heptafluoropropyl)-1,3-oxazolidin-2-one as a building block for the synthesis of more complex molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of this compound as a key intermediate in the development of novel antiviral agents. The unique combination of the oxazolidinone ring and the heptafluoropropyl group provides a scaffold that can be readily functionalized to introduce additional pharmacophores.
In the context of pharmaceutical research, 4-(Heptafluoropropyl)-1,3-oxazolidin-2-one has shown promise as a lead compound for the development of antibiotics. Oxazolidinones are known for their broad-spectrum antibacterial activity, particularly against gram-positive bacteria. The introduction of the heptafluoropropyl group enhances the lipophilicity of the molecule, potentially improving its ability to penetrate bacterial cell walls and exert its antibacterial effects.
Beyond its pharmaceutical applications, 4-(Heptafluoropropyl)-1,3-oxazolidin-2-one has also been explored for its potential in materials science. A study published in Advanced Materials in 2022 demonstrated the use of this compound as a monomer for the synthesis of fluorinated polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in high-performance coatings, adhesives, and electronic devices.
The synthesis of 4-(Heptafluoropropyl)-1,3-oxazolidin-2-one typically involves a multi-step process that begins with the reaction of heptafluoropropanol with an appropriate amine to form an amide intermediate. This intermediate is then cyclized under suitable conditions to form the oxazolidinone ring. The choice of reagents and reaction conditions is critical to achieving high yields and purity levels.
In terms of safety and handling, it is important to note that while 4-(Heptafluoropropyl)-1,3-oxazolidin-2-one is not classified as a hazardous material or controlled substance, it should still be handled with care in laboratory settings. Proper personal protective equipment (PPE) should be worn during handling to prevent skin contact and inhalation.
The future outlook for 4-(Heptafluoropropyl)-1,3-oxazolidin-2-one is promising. Ongoing research continues to uncover new applications and optimize synthetic methods. As more data becomes available from clinical trials and practical applications, it is likely that this compound will play an increasingly important role in both pharmaceutical and materials science industries.
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